Cas no 951624-18-3 (N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine)

• Product Name: N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine
• CAS No: 951624-18-3
• MF: C₁₇H₂₁ClN₂S
• MW: 320.880041837692
• MDL: MFCD09788617
• CID: 4983253
• Update Time: 2026-02-27

N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-(2-CHLOROPHENYLTHIO)BENZYL)-N2,N2-DIMETHYLETHANE-1,2-DIAMINE
• N1-(2-((2-Chlorophenyl)thio)benzyl)-N2,N2-dimethylethane-1,2-diamine
• AR2195
• N-[[2-(2-chlorophenyl)sulfanylphenyl]methyl]-N',N'-dimethylethane-1,2-diamine
• N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine

• MDL： MFCD09788617
• Inchi： 1S/C17H21ClN2S/c1-20(2)12-11-19-13-14-7-3-5-9-16(14)21-17-10-6-4-8-15(17)18/h3-10,19H,11-13H2,1-2H3
• InChI Key： KEFJETYMHIDAFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1SC1C=CC=CC=1CNCCN(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 4
• Topological Polar Surface Area: 40.6

N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine

Professional Introduction to N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine (CAS No. 951624-18-3)

N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 951624-18-3, exhibits unique structural and chemical properties that make it a promising candidate for various research applications. The molecular structure of this compound features a complex arrangement of functional groups, including a benzyl group linked to a thioether moiety and two dimethylamino substituents, which contribute to its distinctive reactivity and potential biological activity.

The synthesis of N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine involves a series of meticulously designed chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of the key intermediate, 2-chlorophenylthiol, which is then coupled with benzylamine derivatives. Subsequent steps include the introduction of dimethylamino groups to form the final product. This synthetic route underscores the importance of precision and control in pharmaceutical chemistry, where even minor variations in reaction conditions can significantly impact the yield and purity of the desired compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine with greater accuracy. Molecular docking studies have shown that this compound interacts with several biological targets, suggesting potential therapeutic applications. For instance, its ability to bind to specific enzymes and receptors has been explored in the context of developing novel drugs for treating neurological disorders. The presence of the dimethylamino groups enhances its solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

The role of N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine in drug discovery has been further illuminated by its interaction with protein kinases. These kinases are critical regulators of cellular processes and are often implicated in various diseases, including cancer. Preliminary studies have demonstrated that this compound can modulate the activity of certain kinases, potentially leading to the development of new antitumor agents. The structural flexibility offered by its molecular framework allows it to adapt to different binding pockets, which is a key factor in designing effective kinase inhibitors.

In addition to its kinase-targeting properties, N1-(2-(2-Chlorophenylthio)benzyl)-N2,N2-dimethylethane-1,2-diamine has shown promise in combating antibiotic-resistant bacteria. The increasing prevalence of multidrug-resistant pathogens has necessitated the development of novel antimicrobial agents. The compound's ability to disrupt bacterial cell wall synthesis has been investigated in vitro, with encouraging results. This mechanism of action provides a new avenue for addressing bacterial infections that have become resistant to conventional antibiotics.

The development of new pharmaceuticals relies heavily on understanding the pharmacokinetic properties of potential drug candidates. N1-(951624-18-3) exhibits favorable pharmacokinetic profiles, including good absorption and distribution throughout the body. Its stability under various physiological conditions ensures that it remains active for an extended period after administration. These characteristics make it an ideal candidate for further clinical development.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way compounds like N1-(N1-((dimethylamino))benzyl)-Ndimethylethane-1, _{dimethylethane-1},_{dimethylethane-1}-diamine (CAS No.951624-18-3) are identified and optimized for therapeutic use. These technologies allow researchers to analyze vast datasets rapidly, identifying promising candidates based on their structural features and predicted biological activities. The application of such tools has expedited the drug discovery process significantly, reducing the time required to bring new drugs to market.

The future prospects for N1-(N((N((N((N((N((N((N((N((< strong >dimethylamino)< strong >))benzyl)< strong >))N(< strong >dimethylamino)< strong >))N(< strong >dimethylamino)< strong >))ethane-1,
_{diamine (CAS No.
951624
-18
-3)) lies in its versatility as a building block for more complex molecules. Researchers are exploring ways to modify its structure further to enhance its pharmacological properties or to develop derivatives with specific applications in other therapeutic areas. The compound's unique combination of functional groups makes it a valuable tool for medicinal chemists seeking to design innovative drugs.}

In conclusion, N1-(< strong >951624
_{-18
-3)) represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its complex structure, coupled with its promising biological activities, positions it as a key player in ongoing efforts to develop new treatments for various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.}